5-(2-Bromoacetyl)-2-fluorobenzonitrile
Description
5-(2-Bromoacetyl)-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H5BrFNO and its molecular weight is 242.04 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C9H5BrFNO |
|---|---|
Molecular Weight |
242.04 g/mol |
IUPAC Name |
5-(2-bromoacetyl)-2-fluorobenzonitrile |
InChI |
InChI=1S/C9H5BrFNO/c10-4-9(13)6-1-2-8(11)7(3-6)5-12/h1-3H,4H2 |
InChI Key |
UUKCFDSRGNPDLE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)CBr)C#N)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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